Cas no 59979-01-0 (Thiocillin I)

• Product name: Thiocillin I
• CAS No: 59979-01-0
• MF: C₄₈H₄₉N₁₃O₁₀S₆
• MW: 1160.37376093864
• CID: 1066718
• PubChem ID: 6446118

Thiocillin I Chemical and Physical Properties

Names and Identifiers

• LogP
• Thiocillin I
• FEORQDDAQBRWPT-NBBXXHIDSA-N
• G-15-II
• 59979-01-0

• Inchi： 1S/C48H49N13O10S6/c1-8-23(36(65)49-12-19(3)62)51-37(66)27-15-74-45(56-27)31-18-75-44(58-31)25-11-10-22-34(50-25)26-13-76-46(53-26)33(21(5)64)60-39(68)29-17-77-47(57-29)35(48(6,7)71)61-40(69)30-16-73-43(55-30)24(9-2)52-41(70)32(20(4)63)59-38(67)28-14-72-42(22)54-28/h8-11,13-21,32-33,35,62-64,71H,12H2,1-7H3,(H,49,65)(H,51,66)(H,52,70)(H,59,67)(H,60,68)(H,61,69)/b23-8+,24-9+
• InChI Key： FEORQDDAQBRWPT-NBBXXHIDSA-N
• SMILES： S1C=C2C(NC(C3=NC(C4=C(C=CC(C5=NC(C6=NC(C(N/C(=C/C)/C(NCC(C)O)=O)=O)=CS6)=CS5)=N4)C4=NC(=CS4)C(NC(C(N/C(=C/C)/C4=NC(=CS4)C(NC(C1=N2)C(C)(C)O)=O)=O)C(C)O)=O)=CS3)C(C)O)=O

Computed Properties

• Exact Mass: 1159.20496185g/mol
• Monoisotopic Mass: 1159.20496185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 77
• Rotatable Bond Count: 10
• Complexity: 2230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 515
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams